molecular formula C10H12N2O3 B7541679 Methyl 2-[methyl(pyridine-2-carbonyl)amino]acetate

Methyl 2-[methyl(pyridine-2-carbonyl)amino]acetate

Cat. No. B7541679
M. Wt: 208.21 g/mol
InChI Key: IGHSMPGJZKNZSB-UHFFFAOYSA-N
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Description

Methyl 2-[methyl(pyridine-2-carbonyl)amino]acetate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of Methyl 2-[methyl(pyridine-2-carbonyl)amino]acetate is not fully understood. However, it is believed to act by inhibiting the growth of microorganisms and reducing inflammation. It has also been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been found to reduce inflammation by inhibiting the production of inflammatory cytokines. Additionally, it has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

Methyl 2-[methyl(pyridine-2-carbonyl)amino]acetate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to have a wide range of applications. However, it also has some limitations. It is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on Methyl 2-[methyl(pyridine-2-carbonyl)amino]acetate. One area of research could be to further investigate its potential as a drug delivery agent. Another area of research could be to study its potential use in the treatment of various diseases, including cancer and inflammation. Additionally, more research could be done to better understand its mechanism of action and to develop more effective synthesis methods.

Synthesis Methods

Methyl 2-[methyl(pyridine-2-carbonyl)amino]acetate can be synthesized through the reaction of pyridine-2-carboxylic acid with methylamine and chloroacetic acid. The reaction is carried out in the presence of a suitable solvent and a catalyst. The final product is obtained after purification and isolation.

Scientific Research Applications

Methyl 2-[methyl(pyridine-2-carbonyl)amino]acetate has been extensively studied for its potential applications in various fields. It has been found to have antimicrobial, anti-inflammatory, and anticancer properties. It has also been studied for its potential use as a drug delivery agent.

properties

IUPAC Name

methyl 2-[methyl(pyridine-2-carbonyl)amino]acetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12N2O3/c1-12(7-9(13)15-2)10(14)8-5-3-4-6-11-8/h3-6H,7H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IGHSMPGJZKNZSB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC(=O)OC)C(=O)C1=CC=CC=N1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

208.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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